Cas no 878798-87-9 (2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid)

• Product Name: 2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• CAS No: 878798-87-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD05861549
• CID: 1914280
• PubChem ID: 45074002
• Update Time: 2025-07-22

2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1h-isoquinoline-8-carboxylic Acid
• SureCN1570606
• CTK7G2914
• AG-A-47994
• KB-228514
• 2-boc-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• N-BOC-8-HYDROXYCARBONYL-1,2,3,4-TETRAHYDROISOQUINOLINE
• 2-(TERT-BUTOXYCARBONYL)-1,2,3,4-TETRAHYDROISOQUINOLINE-8-CARBOXYLIC ACID
• 3,4-DIHYDRO-1H-ISOQUINOLINE-2,8-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
• N-Boc-1,2,3,4-Tetrahydroisoquinoline-8-Carboxylic Acid
• OIMYAGWSJLASPP-UHFFFAOYSA-N
• ZB1709
• SB18407
• 2-[(tert-butoxy)ca
• 2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• 2-(1,1-Dimethylethyl) 3,4-dihydro-2,8(1H)-isoquinolinedicarboxylate (ACI)
• 2-(TERT-BUTOXYCARBONYL)-3,4-DIHYDRO-1H-ISOQUINOLINE-8-CARBOXYLIC ACID
• SY124435
• 2-(TERT-BUTOXYCARBONYL)-1,2,3,4-TETRAHYDROISOQUINOLINE-8-CARBOXYLICACID
• SCHEMBL1570606
• EN300-268921
• AKOS027255315
• MFCD05861549
• 878798-87-9
• CS-M3493
• DTXSID50662874
• AS-41718
• BCP31988
• DB-012067

• MDL： MFCD05861549
• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-8-7-10-5-4-6-11(13(17)18)12(10)9-16/h4-6H,7-9H2,1-3H3,(H,17,18)
• InChI Key： OIMYAGWSJLASPP-UHFFFAOYSA-N
• SMILES： O=C(C1C2CN(CCC=2C=CC=1)C(OC(C)(C)C)=O)O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid

Introduction to 2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 878798-87-9)

2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 878798-87-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom of the tetrahydroisoquinoline ring and a carboxylic acid group at the 8-position, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups. This allows for selective functionalization of other parts of the molecule, which is crucial in the stepwise synthesis of complex organic compounds. In the case of 2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid, the Boc group can be selectively removed under mild acidic conditions, revealing the primary amine for further derivatization.

The carboxylic acid group at the 8-position of the tetrahydroisoquinoline ring is another key feature of this compound. Carboxylic acids are important functional groups in organic chemistry due to their ability to form esters, amides, and other derivatives through various chemical reactions. In pharmaceutical research, carboxylic acids are often used as building blocks for the synthesis of drug candidates with improved pharmacokinetic properties and enhanced biological activity.

Recent studies have highlighted the potential of tetrahydroisoquinolines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain tetrahydroisoquinoline derivatives exhibit potent anti-inflammatory and analgesic properties. These compounds were found to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and pain conditions.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of tetrahydroisoquinolines as inhibitors of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes and are increasingly recognized as important therapeutic targets. The study identified several tetrahydroisoquinoline derivatives that effectively disrupted specific PPIs involved in cancer cell signaling pathways, suggesting their potential as novel anticancer agents.

The versatility of 2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid extends beyond its use as an intermediate in drug discovery. It can also serve as a valuable tool in chemical biology research. For example, researchers can use this compound to probe the structure-function relationships of proteins and enzymes by incorporating it into designed peptides or small molecules that mimic natural ligands or substrates.

In addition to its applications in medicinal chemistry and chemical biology, 2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid has been used in materials science for the development of functional polymers and supramolecular assemblies. The presence of both a protected amine and a carboxylic acid group provides multiple points for covalent or non-covalent interactions, enabling the design of complex supramolecular architectures with tailored properties.

The synthesis of 2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include Pictet-Spengler cyclization followed by selective functionalization steps. Recent advances in catalytic methods have led to more efficient and environmentally friendly synthetic strategies for producing this compound on both laboratory and industrial scales.

In conclusion, 2-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 878798-87-9) is a highly valuable compound with a wide range of applications in medicinal chemistry, chemical biology, and materials science. Its unique structural features make it an ideal candidate for further exploration and development as a building block for novel bioactive molecules and functional materials.